Cas no 1805165-31-4 (2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol
• CAS No: 1805165-31-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4859800
• Update Time: 2025-05-25

2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C7H5BrF3NO/c8-6-5(9)4(2-13)3(1-12-6)7(10)11/h1,7,13H,2H2
• InChI Key： ZZQWMUKGCWUTRE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CO)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol

2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol: A Comprehensive Overview

2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol, also known by its CAS number CAS No 1805165-31-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, making it a highly functionalized compound with unique chemical properties.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol involves a series of well-established organic reactions, including bromination, fluorination, and methylation. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of this compound, highlighting its potential for large-scale production in pharmaceutical settings.

The chemical structure of this compound plays a pivotal role in its biological activity. The presence of a bromine atom at position 2 and a difluoromethyl group at position 5 introduces significant electronic effects, which influence the molecule's reactivity and selectivity. Additionally, the hydroxymethyl group at position 4 contributes to hydrogen bonding capabilities, enhancing its solubility in polar solvents. These properties make it an attractive candidate for various applications, particularly in the development of bioactive molecules.

Recent studies have focused on the pharmacological properties of CAS No 1805165-31-4. Researchers have investigated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. For example, a study conducted at the University of California San Francisco reported that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. Although further optimization is required to enhance its potency, these findings underscore its potential as a lead compound in drug discovery.

Beyond pharmacology, 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. A team at the Massachusetts Institute of Technology recently reported on its application as a building block for organic semiconductors, demonstrating its ability to improve charge transport properties in thin-film transistors. This research highlights the versatility of this compound across multiple scientific disciplines.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No 1805165-31-4. Preliminary results indicate that it undergoes slow degradation under aerobic conditions, suggesting that further research is needed to evaluate its long-term environmental effects. Regulatory agencies are increasingly focusing on such assessments to ensure that chemicals used in pharmaceuticals and materials are environmentally friendly.

The commercial availability of 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol has also seen growth due to its increasing demand in both academic and industrial settings. Several chemical suppliers now offer this compound as part of their catalogues, catering to researchers worldwide. Its availability has facilitated collaborative studies across different regions, fostering innovation and accelerating discoveries.

In conclusion, CAS No 1805165-31-4, or 2-Bromo-5-(difluoromethyl)-3-fluoropyridine-4-methanol, stands as a testament to the progress made in synthetic chemistry and materials science. Its diverse applications and promising biological activity continue to drive research efforts aimed at unlocking its full potential. As technology advances and new methodologies emerge, this compound is poised to play an even more significant role in shaping future innovations across various scientific domains.